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Compound of Interest

Compound Name:
(R)-2-Amino-3-

cyclobutylpropanoic acid

Cat. No.: B574375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the dissolution of (R)-2-Amino-3-
cyclobutylpropanoic acid, a derivative of alanine.[1][2] The information herein is intended to

guide laboratory professionals in preparing solutions for various research and development

applications.

Compound Information
(R)-2-Amino-3-cyclobutylpropanoic acid is an amino acid derivative.[1][2] Amino acids and

their derivatives are utilized in various research fields and are noted for their potential as

ergogenic supplements, influencing anabolic hormone secretion and providing fuel during

exercise.[1][3]

Table 1: Physical and Chemical Properties of (R)-2-Amino-3-cyclobutylpropanoic acid
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Property Value Source

Molecular Weight 143.18 g/mol [1][2][4]

Molecular Formula C7H13NO2 [1][2][4]

Appearance White to off-white solid [1][3]

CAS Number 174266-00-3 [1]

Solubility in Water

2 mg/mL (13.97 mM) with

ultrasonic and warming and

heat to 60°C

[1][3]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[1][3]

Storage (Solvent)
-80°C for 6 months; -20°C for 1

month
[1][2][3]

Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution
This protocol details the steps for dissolving (R)-2-Amino-3-cyclobutylpropanoic acid in

water to prepare a stock solution.

Materials:

(R)-2-Amino-3-cyclobutylpropanoic acid powder

Distilled or deionized water

Vortex mixer

Water bath or heating block

Ultrasonic bath

Sterile microcentrifuge tubes or vials
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0.22 µm sterile filter

Procedure:

Weighing: Accurately weigh the desired amount of (R)-2-Amino-3-cyclobutylpropanoic
acid powder in a suitable container.

Initial Solvent Addition: Add the calculated volume of water to achieve the target

concentration. Note that the solubility is 2 mg/mL.[1][3]

Mechanical Agitation: Vortex the mixture thoroughly for 1-2 minutes to aid initial dissolution.

Heating and Sonication: To achieve complete dissolution, warm the solution by heating it to

60°C while intermittently using an ultrasonic bath.[1][3] Be patient, as this may take several

minutes.[5] The solution should be clear and homogeneous.[5]

pH Adjustment (if necessary): For many amino acids, solubility is lowest near their isoelectric

point. If dissolution is difficult, adjusting the pH with a small amount of dilute acid (e.g., 0.1 M

HCl) or base (e.g., 0.1 M NaOH) can improve solubility.[6][7] It is recommended to start with

a neutral pH and adjust only if necessary.

Sterilization: For cell-based assays or other sterile applications, filter the final solution

through a 0.22 µm sterile filter.[1][3]

Aliquoting and Storage: Aliquot the stock solution into sterile, single-use tubes to prevent

contamination and degradation from repeated freeze-thaw cycles.[1][3] Store the aliquots at

-20°C for up to one month or at -80°C for up to six months.[1][2][3]

Table 2: Example Stock Solution Preparation Volumes

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.143 mg 0.716 mg 1.432 mg

5 mM 0.716 mg 3.58 mg 7.16 mg

10 mM 1.432 mg 7.16 mg 14.32 mg
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Calculations are based on a molecular weight of 143.18 g/mol .
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Caption: Workflow for dissolving (R)-2-Amino-3-cyclobutylpropanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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